Cas no 1940-57-4 (9-Bromofluorene)

• Product Name: 9-Bromofluorene
• CAS No: 1940-57-4
• MF: C₁₃H₉Br
• MW: 245.114562749863
• MDL: MFCD00001133
• CID: 42208
• PubChem ID: 16024
• Update Time: 2025-10-21

9-Bromofluorene Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-9H-fluorene
• 9-Bromofluorene
• 9-Brom-fluoren
• 9-Fluorenyl Bromide
• 9H-fluoren-9-yl bromide
• 9H-Fluorene,9-bromo
• EINECS 217-722-9
• FLUORENE,9-BROMO
• 9-bromo-fluoren
• Fluorene, 9-bromo-
• AKOS BBS-00004423
• 9-Bromofluorene97%
• 9-Bromofluorene, 98+%
• 9-BroMofluorene, 98+% 10GR
• 9H-Fluorene, 9-bromo-
• AHCDKANCCBEQJJ-UHFFFAOYSA-N
• monobromofluorene
• NSC12349
• 9-brom-9H-fluoren
• 9-bromanyl-9H-fluorene
• 9-Bromo-9H-fluorene #
• WLN: L B656 HHJ HE
• 9-Bromofluorene, 98%
• AKOS000120739
• BRN 2047220
• CS-W010256
• 4-05-00-02148 (Beilstein Handbook Reference)
• AC-4877
• A813694
• Z497X72T8Q
• NSC 12349
• N11922
• NS00026324
• B1046
• MFCD00001133
• NSC-12349
• Z104484986
• SY048269
• SCHEMBL708297
• UNII-Z497X72T8Q
• 1940-57-4
• Q-101165
• VS-08525
• InChI=1/C13H9Br/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13
• EN300-20934
• SB66355
• FT-0621631
• BR1273
• DTXSID40173020
• BBL027325
• DTXCID3095511
• STL377911
• DB-044845

• MDL： MFCD00001133
• Inchi： 1S/C13H9Br/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H
• InChI Key： AHCDKANCCBEQJJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C2C=CC=CC1=2
• BRN： 2047220

Computed Properties

• Exact Mass: 243.98900
• Monoisotopic Mass: 243.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: crystal
• Density: 1.4187 (rough estimate)
• Melting Point: 102.0 to 105.0 deg-C
• Boiling Point: 288.79°C (rough estimate)
• Flash Point: 129.6 °C
• Refractive Index: 1.6290 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 4.15130
• Sensitiveness: Air Sensitive
• Solubility: Not determined

9-Bromofluorene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：LL5890000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R43
• HazardClass：8
• PackingGroup：II
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 9-Bromofluorene

9-Bromofluorene: A Comprehensive Overview

9-Bromofluorene, also known as CAS No. 1940-57-4, is a highly studied aromatic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of fluorene, a bicyclic aromatic hydrocarbon, with a bromine atom substituted at the ninth position. The unique structure of 9-Bromofluorene makes it an interesting subject for research due to its electronic properties and potential for functionalization.

The synthesis of 9-Bromofluorene has been extensively explored in recent studies. One of the most common methods involves the bromination of fluorene using bromine in the presence of a catalyst, such as FeBr3. This reaction typically occurs under specific conditions to ensure high yield and purity. Researchers have also investigated alternative synthetic routes, including the use of microwave-assisted synthesis and other green chemistry approaches, to enhance efficiency and reduce environmental impact.

9-Bromofluorene exhibits unique electronic properties due to its extended conjugated system. These properties make it a valuable material in the field of optoelectronics. Recent studies have shown that 9-Bromofluorene can be used as a building block for organic semiconductors, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to absorb and emit light in the visible spectrum makes it an ideal candidate for these applications.

In addition to its electronic properties, 9-Bromofluorene has been explored for its potential in sensing applications. Due to its high sensitivity to environmental changes, such as temperature and pH levels, researchers have developed sensors based on 9-Bromofluorene. These sensors demonstrate excellent selectivity and sensitivity, making them suitable for detecting various analytes in complex environments.

The latest research on 9-Bromofluorene has focused on its application in drug delivery systems. Scientists have found that the compound can be functionalized with bioactive molecules, enabling targeted drug delivery. This innovation has opened new avenues for personalized medicine and cancer therapy, where precise drug delivery is crucial for effectiveness.

9-Bromofluorene's versatility is further highlighted by its use in polymer science. Researchers have successfully incorporated 9-Bromofluorene into polymer networks, creating materials with enhanced mechanical and thermal stability. These polymers are being explored for use in high-performance composites and advanced coatings.

In conclusion, CAS No. 1940-57-4, or 9-Bromofluorene, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a key material for future innovations in electronics, sensing, drug delivery, and polymer science.